Silicon dioxide

Specification

• CAS No.: 13778-37-5
• Molecular Formula: O2Si; SiO2
• Molecular Weight: 60.084 g/mol
• IUPAC Name: dioxosilane
• Standard InChI: InChI=1S/O2Si/c1-3-2
• Standard InChI Key: VYPSYNLAJGMNEJ-UHFFFAOYSA-N
• Impurities: Major impurities in crystalline silica polymorphs include aluminium, iron, titanium, lithium, sodium, potassium and calcium. The concentrations of these impurities vary from specimen to specimen but are generally below 1.0% in weight as oxide.
• SMILES: O=[Si]=O
• Canonical SMILES: O=[Si]=O
• Boiling Point: 4046 °F at 760 mmHg (NIOSH, 2024); 4046 °F; 2230 °C; >2200 °C
• Colorform: Amorphous powder; Transparent to gray powder (Note: Amorphous silica is the non-crystalline form of O2Si). ... solid; Silica gel is a coherent, rigid, continuous three-dimensional network of spherical particles of colloidal microporous silica.; Transparent crystals
• Melting Point: 3110 °F (NIOSH, 2024); 3110 °F; 1710 °C; 1716 - 1736 °C; 1713 °C

Introduction

Fundamental Characteristics of Silicon Dioxide

Silicon dioxide is a chemical compound consisting of one silicon atom bonded to two oxygen atoms, forming the molecular formula SiO₂. Also known as silica (derived from the Latin word "silex"), it occurs naturally in various forms and has been known to humanity since ancient times. Silicon dioxide is most commonly found in nature as quartz, as well as in various living organisms. It serves as the principal component of sand on beaches worldwide and represents one of the most complex and abundant families of materials on the planet.
Silicon dioxide molecules arrange themselves in a three-dimensional network of tetrahedral cells, with each silicon atom surrounded by four oxygen atoms. This arrangement creates a giant three-dimensional structure that extends indefinitely in all directions, giving silicon dioxide its characteristic stability and hardness. The silicon-oxygen bond is highly covalent, contributing to the compound's remarkable resistance to heat and chemical attack.
In its purest form, silicon dioxide appears as transparent crystals, though it commonly presents as a transparent to gray powder in its processed forms. The compound is odorless and tasteless, making it suitable for applications in food and pharmaceuticals where sensory neutrality is essential.

Nomenclature and Identification

Silicon dioxide goes by several names in scientific and commercial contexts:

• Silicon dioxide (IUPAC name)

• Silica

• Silicon(IV) oxide

• Silicic oxide

• Silicic acid

• Kalii bromidum (an alternative name used in some contexts)

Structural Characteristics and Properties

Chemical Structure

The silicon dioxide molecule consists of a network of SiO₄ tetrahedra where each silicon atom forms four bonds with oxygen atoms. In this arrangement, each silicon atom connects to four oxygen atoms, and each oxygen atom bridges two silicon atoms. This creates a continuous three-dimensional framework with extremely high stability.
The basic structure of silicon dioxide resembles that of diamond, with the addition of oxygen atoms bridging between silicon atoms. This structural arrangement can be visualized as a silicon atom framework where each silicon atom is connected to its neighbors through oxygen bridges. The resulting giant structure extends in all three dimensions, creating a robust lattice that contributes to the material's strength and thermal resistance.

Physical Properties

Silicon dioxide exhibits numerous physical properties that make it valuable for industrial and scientific applications. These properties vary somewhat depending on whether the material is in crystalline or amorphous form.
Table 1: Physical Properties of Silicon Dioxide

Property	Value	Notes
Molecular weight	60.08 g/mol	Standard atomic mass calculation
Appearance	Transparent crystals or white to gray powder	Varies by form
Density	2.648 g/cm³	For crystalline quartz form
Melting point	1,713 °C (3,115 °F)	For crystalline form
Boiling point	2,950 °C (5,342 °F)	At standard pressure
Solubility in water	Practically insoluble	Except under extreme conditions
Hardness (Mohs scale)	7 (quartz)	Makes it useful as an abrasive
Refractive index	1.544–1.553	Contributes to optical applications
Silicon dioxide is practically insoluble in water and in most mineral acids except hydrofluoric acid. It dissolves in hot solutions of alkali hydroxides, making these substances useful for etching or processing silica-based materials.

Thermal Properties

The thermal properties of silicon dioxide contribute significantly to its utility in high-temperature applications. Silicon dioxide possesses a remarkably low thermal expansion coefficient, meaning it expands or contracts very little when exposed to temperature variations. This property makes it valuable in applications where dimensional stability under thermal stress is crucial.
Table 2: Thermal Properties of Silicon Dioxide

Property	Value	Notes
Melting point	1,713 °C (3,115 °F)	Varies slightly by form
Boiling point	2,950 °C (5,342 °F)	At standard pressure
Maximum service temperature	1,090 °C (1,994 °F)	For sustained industrial use
Thermal expansion coefficient	Very low	Minimizes thermal stress
Standard molar entropy (S₂₉₈)	42 J·mol⁻¹·K⁻¹	Thermodynamic property
Standard enthalpy of formation (ΔfH₂₉₈)	−911 kJ·mol⁻¹	Indicates stability
Thermal conductivity	Varies by form	Lower for amorphous forms
These thermal characteristics make silicon dioxide particularly suitable for applications in high-temperature environments, such as crucibles for metal casting, thermal insulation materials, and components in furnaces and kilns.

Occurrence and Forms

Natural Occurrence

Silicon dioxide constitutes approximately 60% of the Earth's crust by weight, making it one of the most abundant compounds on our planet. It occurs naturally in diverse geological formations and environments including:

• Beach and desert sands

• Riverbeds and shores

• Rocks and minerals (particularly quartz)

• Biological structures in certain organisms (such as diatoms, which form diatomaceous earth)
  The prevalence of silicon dioxide in nature has made it an accessible raw material for human use throughout history, from prehistoric tool-making to modern industrial applications.

Crystalline Forms

Silicon dioxide exists in multiple crystalline polymorphs, each with distinct structural arrangements and properties. The three principal crystalline varieties are:

• Quartz - The most common and stable form at normal temperatures and pressures

• Tridymite - Formed at higher temperatures (870-1470°C)

• Cristobalite - Formed at very high temperatures (above 1470°C)
  These crystalline forms all share the same chemical composition but differ in their atomic arrangements, leading to variations in density, optical properties, and thermal behavior. Quartz, the most abundant crystalline form, exhibits piezoelectric and pyroelectric properties, generating electric charges when mechanical stress is applied or when subjected to temperature changes, respectively.

Amorphous Forms

In addition to crystalline forms, silicon dioxide also exists in several amorphous (non-crystalline) varieties, including:

• Vitreous silica (fused quartz) - Produced by melting crystalline quartz and rapidly cooling it

• Silica gel - A porous form with high surface area used for desiccation and chromatography

• Fumed silica - Produced by combustion of silicon tetrachloride in hydrogen-oxygen flames

• Aerogels - Ultra-light porous materials with extremely low density and high insulating properties
  Amorphous forms lack the long-range order found in crystalline structures, resulting in different physical properties. Generally, amorphous silica forms have lower density and thermal conductivity compared to their crystalline counterparts, making them valuable for specialized applications such as thermal insulation and filtration media.

Production Methods

Industrial production of silicon dioxide employs several different methods, depending on the desired form and application of the final product.
The production of amorphous or precipitated silica typically involves the acidification of sodium silicate solutions. In this process, silica gel is initially formed, then washed and dehydrated to produce colorless microporous silica. The reaction involving sodium trisilicate with sulfuric acid follows this pattern:
Na₂Si₃O₇ + H₂SO₄ → 3SiO₂ + Na₂SO₄ + H₂O
For high-purity applications, silicon dioxide can be synthesized through thermal oxidation of silicon, a process crucial in semiconductor manufacturing. This method produces a thin film of silicon dioxide on silicon substrates by exposing silicon to oxygen at elevated temperatures, typically between 900°C and 1200°C. The quality of the resulting oxide layer varies depending on whether the oxidation occurs in a dry or wet atmosphere, with dry oxidation generally producing higher-density, higher-quality oxide films with fewer impurities.
Another production method involves the hydrolysis and condensation of silicon alkoxides, particularly tetraethyl orthosilicate (TEOS), in a sol-gel process. This method allows precise control over the porosity and surface properties of the resulting silica, making it valuable for specialized applications in catalysis, sensor technology, and optical materials.

Chemical Reactions

Reactions with Metals and Bases

At elevated temperatures, silicon dioxide reacts with carbon to produce silicon in a carbothermic reduction process:
SiO₂ + 2C → Si + 2CO
This reaction forms the basis for industrial silicon production and represents one of the most economically significant chemical transformations of silicon dioxide.
Silicon dioxide dissolves in hot solutions of alkali hydroxides such as sodium hydroxide (NaOH) or potassium hydroxide (KOH) to form silicates:
SiO₂ + 2NaOH → Na₂SiO₃ + H₂O
This reaction is fundamental to the production of water glass (sodium silicate) and various silicate materials used in detergents, adhesives, and other industrial products.

Applications

Industrial Applications

Silicon dioxide serves as a critical material in numerous industrial sectors due to its versatility, abundance, and unique properties.
In the construction industry, silicon dioxide forms the foundation of concrete production as a component of Portland cement and as an aggregate. Silica fume, a byproduct of silicon and ferrosilicon production, serves as a supplementary cementitious material that enhances concrete durability and strength.
In the oil and gas industry, crystalline silica finds application in hydraulic fracturing operations, where its hardness and uniform particle size distribution make it an effective proppant material for keeping induced fractures open in shale formations.
The glass industry relies fundamentally on silicon dioxide as the primary component in most commercial glass formulations. When melted with sodium carbonate and calcium carbonate, it forms soda-lime glass, the most common glass type used in windows, containers, and everyday objects.

Electronics and Semiconductor Industry

Silicon dioxide plays a pivotal role in the electronics and semiconductor industries, serving multiple critical functions:
As a gate dielectric material in metal-oxide-semiconductor field-effect transistors (MOSFETs), silicon dioxide provides electrical insulation between the gate electrode and the semiconductor channel, enabling the basic operation of modern integrated circuits. The growth of silicon dioxide layers through thermal oxidation represents one of the most crucial processes in semiconductor fabrication.
In optical fibers, high-purity silicon dioxide forms the core and cladding materials, exploiting its excellent optical transparency and controllable refractive index to enable long-distance, high-bandwidth communication networks that underpin modern telecommunications infrastructure.
The piezoelectric properties of quartz crystals make them valuable as frequency standards in electronic oscillators, providing precise timing signals for applications ranging from digital watches to sophisticated radio equipment.

Consumer Products

Silicon dioxide appears in numerous consumer products:
In toothpaste formulations, silicon dioxide serves as a mild abrasive that helps remove dental plaque and surface stains without damaging tooth enamel.
Paint manufacturers incorporate silicon dioxide to enhance durability, improve rheological properties, and provide matting effects. Additionally, silicon dioxide coatings protect automotive finishes, extending their lifespan and maintaining appearance.
Specialty forms of silicon dioxide, such as silica gel, function as desiccants in packaging to protect moisture-sensitive products, while aerogels provide exceptional thermal insulation in high-performance clothing and building materials.

Global Trade and Economic Significance

Silicon dioxide represents a significant component of global chemical trade. In 2023, silicon dioxide ranked as the world's 1017th most traded product, with a total trade value of $3.42 billion. This represented a 12% decrease from the previous year's value of $3.88 billion. Silicon dioxide trade constitutes approximately 0.015% of total world trade.
The top exporters of silicon dioxide in 2023 were:

• China ($854 million)

• Germany ($561 million)

• Japan ($290 million)

• United States ($259 million)

• France ($188 million)
  In terms of net trade balance, China maintained the strongest position as a net exporter of silicon dioxide in 2023, with a positive trade balance of $654 million. Other significant net exporters included Germany ($365 million), Japan ($129 million), Chinese Taipei ($60.6 million), and Netherlands ($48.1 million).
  Conversely, the top net importers of silicon dioxide in 2023 included Mexico ($144 million), Vietnam ($122 million), Canada ($95.5 million), Czechia ($66.5 million), and Romania ($65.4 million).
  The Product Complexity Index (PCI) ranks silicon dioxide at position 1076, indicating its moderate complexity as a traded good within global markets.